Amylcinnamaldehyde

• IUPAC Name: (2E)-2-benzylideneheptanal
• InChI: InChI=1S/C14H18O/c1-2-3-5-10-14(12-15)11-13-8-6-4-7-9-13/h4,6-9,11-12H,2-3,5,10H2,1H3/b14-11+
• InChI Key: HMKKIXGYKWDQSV-SDNWHVSQSA-N
• Canonical SMILES: CCCCCC(=CC1=CC=CC=C1)C=O
• Isomeric SMILES: CCCCC/C(=C\C1=CC=CC=C1)/C=O
• Molecular Formula: C14H18O
• DSSTOX Substance ID: DTXSID80859230
• Molecular Weight: 202.29 g/mol
• Physical Description: Liquid; Liquid, Other Solid, Pale yellowish liquid, strong floral odour suggestive of jasmine
• Boiling Point: 284 °C
• Solubility: Soluble in acetone, carbon tetrachloride, Soluble in 6 volumes of 80% alcohol, Insoluble in water, insoluble in water, miscible (in ethanol)
• Density: 0.9711 g/cu m at 20 °C, 0.962-0.969
• Color/Form: Clear, yellow, oily liquid
• CAS RN: 78605-96-6, 1331-92-6, 122-40-7

Description

Amylcinnamaldehyde, also known as 2-Benzylideneheptanal, is a compound with the molecular formula C14H18O. It is predominantly trans and has a jasmine-like odor. It is a widely used synthetic fragrance and suspected allergen.

Molecular Structure Analysis

The molecular weight of Amylcinnamaldehyde is 202.29. The IUPAC Standard InChI is InChI=1S/C14H18O/c1-2-3-5-10-14(12-15)11-13-8-6-4-7-9-13/h4,6-9,11-12H,2-3,5,10H2,1H3/b14-11+.

Physical And Chemical Properties Analysis

Amylcinnamaldehyde is a liquid with a density of 0.97 g/mL at 25 °C (lit.). It has a refractive index n20/D of 1.557 (lit.). The boiling point is 287-290 °C (lit.).

Scientific Research Applications

Synthesis and Catalysis

• Synthesis of Jasminaldehyde : Amylcinnamaldehyde, also known as α-n-amylcinnamaldehyde or jasminaldehyde, can be synthesized effectively through solid-liquid phase transfer catalysis without solvent, achieving an 82% yield. This process is significantly expedited by microwave irradiation, reducing the synthesis time to just one minute with a power of 600 W (Abenhaïm, Son, Loupy, & Nguyen Ba Hiep, 1994).
• Preparation with Mesoporous Molecular Sieve Catalysts : Amylcinnamaldehyde has been prepared with high selectivity using mesoporous molecular sieve catalysts like MCM-41 and SAM. This process includes acetalization of heptanal with methanol, followed by hydrolysis and aldolic condensation of aldehydes. Mesoporous silica-aluminas are particularly effective for producing jasminaldehyde with high selectivity and reaction rates (Climent, Corma, Guil-López, Iborra, & Primo, 1998).

Biodegradation Studies

• Degradation of Biodegradable Polymers : In studies related to biodegradable polymers for medical applications, such as prostheses, amylcinnamaldehyde is relevant for understanding the enzymatic degradation of these materials. The degradation products were analyzed to ensure biocompatibility and non-cytotoxicity (Araújo, Cunha, & Mota, 2004).

Alzheimer's Disease Research

• Role in Alzheimer's Disease : Amylcinnamaldehyde's relevance extends to Alzheimer's disease research, particularly in understanding the genetics and pathogenesis of the disease. Studies focus on amyloid β-protein and its role in the disease process, which is crucial for identifying therapeutic targets (Selkoe, 1996).

Amylase and Sugar-Sensing Mechanisms

• Glucose and Disaccharide-Sensing in Barley Embryos : Research on sugar-sensing processes in barley embryos has shown that amylcinnamaldehyde is involved in modulating the expression of alpha-amylase, an enzyme crucial for starch breakdown. This understanding has implications in agricultural and food sciences (Loreti, Alpi, & Perata, 2000).

Enzyme Inhibitory Activity

• Amylase Inhibitory Activity in Macrolichens : The study of macrolichens' effects on alpha-amylase revealed that certain species have significant inhibitory properties. This research is important for understanding potential treatments for diabetes, given alpha-amylase's role in carbohydrate metabolism (Valadbeigi & Shaddel, 2016).

Biochemistry and Molecular Biology

• Amylase Structure and Function : Understanding the structure and function of alpha-amylase, including its interactions with substrates and inhibitors, is vital in biochemical research. This knowledge aids in designing effective enzyme inhibitors and understanding enzymatic processes at a molecular level (Fujimoto et al., 1998).
• Diabetes Management through Enzyme Inhibition : Screening various plants for alpha-glucosidase and alpha-amylase inhibitory constituents is part of the ongoing search for natural treatments for type 2 diabetes. This research underscores the potential of natural inhibitors in managing postprandial hyperglycemia, a significant aspect of diabetes treatment (Trinh, Staerk, & Jäger, 2016).

Food Science and Nutrition

• Amylase Inhibitory Properties of Finger Millet : The study of the enzyme inhibitory properties of finger millet highlights its potential in managing postprandial hyperglycemia due to its strong inhibition of alpha-glucosidase and pancreatic amylase. This research is significant in the context of developing functional foods for diabetes management (Shobana, Sreerama, & Malleshi, 2009).

Safety and Hazards

Amylcinnamaldehyde is classified as Aquatic Chronic 2 - Skin Sens. 1. It is advised to avoid breathing its dust/fume/gas/mist/vapours/spray and avoid contact with skin and eyes. It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation when handling it.

Q & A

Q1: What is the environmental impact of α-Amylcinnamaldehyde?

A1: While α-Amylcinnamaldehyde possesses a pleasant scent and is used in fragrances, it's crucial to consider its potential environmental impact. Studies have shown that α-Amylcinnamaldehyde can be toxic to aquatic organisms. [] Further research is needed to determine safe levels of α-Amylcinnamaldehyde in aquatic environments and develop strategies to mitigate its potential negative effects. []

Q2: How does α-Amylcinnamaldehyde interact with insects?

A2: Research suggests that α-Amylcinnamaldehyde acts as an antifeedant for certain insects, such as the locust Locusta migratoria. [] Specifically, a chemosensory protein (CSP) in the locust, LmigCSPIII, has been shown to bind with high affinity to α-Amylcinnamaldehyde. [] This binding event is thought to trigger a cascade of signals that ultimately deter the locust from feeding on plants containing this compound.

Q3: Can α-Amylcinnamaldehyde be used to control bacterial growth, specifically Clostridium botulinum?

A3: Yes, research indicates that α-Amylcinnamaldehyde exhibits antibotulinal properties. [] Notably, a concentration of 2,500 mM α-Amylcinnamaldehyde demonstrated sporicidal activity against Clostridium botulinum. [] Furthermore, α-Amylcinnamaldehyde was found to inhibit the germination of Clostridium botulinum spores and delay the production of botulinum neurotoxin. []

Q4: Can you describe an efficient method for synthesizing α-Amylcinnamaldehyde?

A4: α-Amylcinnamaldehyde can be synthesized with high selectivity using mesoporous MCM-41 aluminosilicates as catalysts. [] This method involves a three-step process: acetalization of heptanal with methanol, controlled hydrolysis of the dimethylacetal intermediate, and finally, aldol condensation with benzaldehyde. The use of MCM-41 catalysts with specific pore sizes effectively minimizes unwanted side reactions, leading to high yields of α-Amylcinnamaldehyde. []

Q5: What are the potential risks of using α-Amylcinnamaldehyde in fragrances?

A5: While generally considered safe for use in fragrances, α-Amylcinnamaldehyde has been identified as a potential allergen. [] In individuals sensitive to this compound, exposure can lead to allergic contact dermatitis, manifesting as skin irritation, redness, and itching. [] It is important for fragrance manufacturers to be aware of this potential allergen and for consumers to be informed about potential sensitivities.

Q6: Can exposure to α-Amylcinnamaldehyde through fragrance use have unintended consequences, particularly in children?

A6: Yes, there have been reported cases of "connubial dermatitis" in infants, where exposure to fragrances containing α-Amylcinnamaldehyde, transferred from the mother to the child, resulted in contact dermatitis. [] This highlights the importance of considering indirect exposure routes and the potential for heightened sensitivity in infants and young children when using fragranced products.